Cas no 884990-92-5 (4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid)
4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-3-[(2-methylphenyl)sulfamoyl]benzoic Acid
- 4-Methyl-3-([(2-methylphenyl)amino]sulfonyl)benzoic acid
- 4-Methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzoic acid
- BBL019864
- STL255133
- benzoic acid, 4-methyl-3-[[(2-methylphenyl)amino]sulfonyl]-
- 4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid
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- MDL: MFCD05815599
- Inchi: 1S/C15H15NO4S/c1-10-5-3-4-6-13(10)16-21(19,20)14-9-12(15(17)18)8-7-11(14)2/h3-9,16H,1-2H3,(H,17,18)
- InChI Key: ZSGFYVUXTDCCRN-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=CC=1C)(NC1C=CC=CC=1C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 471
- Topological Polar Surface Area: 91.8
4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB382184-500 mg |
4-Methyl-3-[(2-methylphenyl)sulfamoyl]benzoic acid; 95% |
884990-92-5 | 500MG |
€165.80 | 2023-02-20 | ||
| abcr | AB382184-1 g |
4-Methyl-3-[(2-methylphenyl)sulfamoyl]benzoic acid; 95% |
884990-92-5 | 1g |
€197.30 | 2023-04-25 | ||
| abcr | AB382184-5 g |
4-Methyl-3-[(2-methylphenyl)sulfamoyl]benzoic acid; 95% |
884990-92-5 | 5g |
€456.10 | 2023-04-25 | ||
| abcr | AB382184-10 g |
4-Methyl-3-[(2-methylphenyl)sulfamoyl]benzoic acid; 95% |
884990-92-5 | 10g |
€773.40 | 2023-04-25 | ||
| TRC | M138165-500mg |
4-Methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzoic acid |
884990-92-5 | 500mg |
$ 235.00 | 2022-06-04 | ||
| TRC | M138165-1000mg |
4-Methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzoic acid |
884990-92-5 | 1g |
$ 390.00 | 2022-06-04 | ||
| TRC | M138165-2000mg |
4-Methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzoic acid |
884990-92-5 | 2g |
$ 615.00 | 2022-06-04 | ||
| abcr | AB382184-500mg |
4-Methyl-3-[(2-methylphenyl)sulfamoyl]benzoic acid, 95%; . |
884990-92-5 | 95% | 500mg |
€173.00 | 2025-04-15 | |
| abcr | AB382184-1g |
4-Methyl-3-[(2-methylphenyl)sulfamoyl]benzoic acid, 95%; . |
884990-92-5 | 95% | 1g |
€197.00 | 2025-04-15 | |
| abcr | AB382184-5g |
4-Methyl-3-[(2-methylphenyl)sulfamoyl]benzoic acid, 95%; . |
884990-92-5 | 95% | 5g |
€445.00 | 2025-04-15 |
4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid
Comprehensive Overview of 4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid (CAS No. 884990-92-5)
4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid (CAS No. 884990-92-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonamide derivative is characterized by the presence of a methylphenyl group and a benzoic acid moiety, which contribute to its versatility in synthetic chemistry. Researchers are particularly interested in its role as an intermediate in the development of novel therapeutic agents, especially in the context of enzyme inhibition and receptor modulation.
The compound's sulfonamide functional group is a key feature that aligns with current trends in drug discovery, where sulfonamides are widely explored for their bioactivity and selective binding capabilities. With the growing demand for targeted therapies, 4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid is being studied for its potential in designing small-molecule inhibitors. Its CAS No. 884990-92-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science.
In recent years, the compound has been linked to studies involving anti-inflammatory and antimicrobial properties, which are highly relevant given the global focus on infectious disease management and immune response modulation. Its benzoic acid backbone also makes it a candidate for copolymer synthesis, where it could enhance the performance of biodegradable polymers—a hot topic in sustainable chemistry. These applications are frequently queried in SEO-optimized searches, highlighting the compound's interdisciplinary appeal.
From a synthetic perspective, 4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid is often discussed in the context of green chemistry protocols, such as catalyst-free reactions or solvent-free synthesis. These methods align with the increasing emphasis on environmentally friendly production processes. The compound's CAS No. 884990-92-5 is also associated with high-yield purification techniques, a critical factor for industrial-scale manufacturing.
Analytical studies of this compound frequently employ advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry, which are essential for validating its purity and structural integrity. Such methodologies are often searched by professionals seeking quality control solutions for complex organic molecules. Additionally, the compound's thermal stability and solubility profile are key parameters investigated for formulation development, particularly in drug delivery systems.
In summary, 4-Methyl-3-{(2-methylphenyl)aminosulfonyl}benzoic acid (CAS No. 884990-92-5) represents a multifaceted compound with broad applicability in pharmaceutical research, material science, and sustainable chemistry. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in areas like enzyme-targeted drug design and eco-friendly synthesis. As scientific inquiries continue to evolve, this compound remains a focal point for innovation and discovery.
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